AbstractEmitted X-ray energies, line shapes, fluorescence yields, absorption probabilities and absorption edges of the elements are X-ray fundamental parameters that are of practical significance because they facilitate compositional analysis of complex materials. They are also a potent test of atomic theory. The chemical effects may cause changes in the energy of the X-ray lines and line shapes, such as the full width at half maximum and asymmetry index values depending on the chemical state of the substance. Although these effects vary for each element, the causes of these differences have been investigated. In this study, changes in chemical action values of lanthanide group compounds were investigated using a single crystal wavelength dispersive X-ray spectrometer equipped with a rhodium anode X-ray tube. The Ll and Lη X-ray emission lines are characterized by fitting of the Lorentz function. The chemical shift was investigated according to the chemical bond type, molecular structure, and oxidation number.

AbstractThe micro-hotplate is the core component of the silicon-based nano-film gas sensor and directly affects the overall performance. This paper first analyzes the heat dissipation of the micro-hotplate and establishes a heat transfer calculation model. Multiphysics coupling is used to optimize the arrangement of the heating and test electrodes to obtain the best design of the micro-hotplate. Next, silicon-based micro-electro-mechanical system (MEMS) performs micro-hotplate processing and electrical connections according to the parameters optimized by the finite element. Lastly, the temperature coefficient of resistance measurement and infrared microscopic imaging were used to complete the characterization of the hotplate and the verification of the theoretical simulation was completed. The size of the micro-hotplate unit is 500 μm × 500 μm, and the area of the heating film area is 160 μm × 160 μm. The micro-hotplate designed in this paper has low power consumption and may be operated up to 357.5 °C with a power of 28.6 mw. Below the working temperature of 357.5 °C, the resistance of the micro-hotplate has an excellent linear relationship with temperature without warping or fracture. The micro-hotplate is small in size and may allow large-scale sensor array integration.

AbstractWide-angle X-ray scattering (WAXS) based upon synchrotron radiation is ideal for the in situ study of crystal structural changes during heating at high temperatures. This contribution describes a small furnace for in situ WAXS. The furnace has a wide coverage of scattered/diffracted angle from 0 to 135°, heats samples from room temperature to 1000 °C at 20 °C/min, and is suitable for in situ WAXS and radial distribution function of materials. Temperature calibration and safety verification are provided. The use of the furnace is demonstrated by in situ WAXS for the carbonization of bituminous coal.

AbstractA low-cost, automated pipetting system (auto pipet) was developed to deliver microliter volumes of aqueous solutions. This system was constructed using a single board computer, 3 D-printed parts, stepper motors, and other commercially available components. The performance of the auto pipet was found to be comparable or better than manual pipetting and a commercially available liquid handling system. Inter-day, intra-day, inter-instrumental, and intra-instrumental validation studies were performed to evaluate the accuracy and precision of liquid delivery using the auto pipet. Accuracy was determined to be from 98 to 102% with the precision, represented as the relative standard deviation, to be less than 3%. The auto pipet was further evaluated by the preparation of calibration and check standards for the determination of method detection limit, accuracy, and precision for trihalomethanes using a commercially available monitoring system. The auto pipet was also used as a digital buret to perform water hardness and water alkalinity titrations with promising results.

AbstractIt is important to classify coal in the industry to improve its utilization. Herein, coal classification was performed using laser-induced breakdown spectroscopy (LIBS) combined with K-nearest neighbor (KNN) chemometrics. The principal component analysis was used to determine the optimum component of the original data. Eight elements (Al, Fe, Ca, Na, Mg, Si, Ti, and K) were selected as the indices for coal classification, while 11 elements were further divided into four categories as indicators for coal classification using the KNN model. The standard coal samples were divided based upon the ash and volatile values and the elemental content. The results were satisfactory, achieving an optimum accuracy of 97.73%. In contrast to traditional methods, LIBS significantly reduced the analysis time, simplified the process, and maintained high accuracy.

AbstractA Fe3O4@ Diaion HP‐2MG resin was used for separation-preconcentration and determination of trace Ni(II) as the 2‐(5‐bromo‐2‐pyridilazo)‐5‐(diethylamino)phenol (PADAP) chelate. Nickel determination was performed by high‐resolution–continuum source flame atomic absorption spectrometry (HR-CS FAAS). Among the parameters affecting the recoveries of Ni(II) on the Fe3O4@ Diaion HP-2MG, the pH, resin mass, and sample volume were optimized. The influence of matrix ions upon the analyte recovery was evaluated and the tolerance limit was determined for common ions. The Fe3O4@ Diaion HP-2MG resin was used 15 times without any degradation in performance. The limit of detection, the limit of quantification, and preconcentration factor were 15.0 µg L−1, 49.0 µg L−1, and 100 respectively. The accuracy of the developed method was validated by the analyzing certified reference materials (NIST 1573a tomato leaves and TMDA-64.3 fortified water). The developed procedure was applied to natural water and food samples.

AbstractThis work reports an optomechanical, electronic system consisting of LEDs emitting light in the near-infrared region. The 147 light-emitting diodes were distributed in a semi-spherical dome so that each focused light upon the center of the radius. The LEDs received electrical polarization so that the optical power of each provided 16 ± 0.36 mW for a total of 2.4 W. The developed system allows multifunctional applications in phototherapy, making it possible to perform this clinical technique for the treatment of skin lesions and contusions at the musculoskeletal level. The geometry of the developed system also allows the use of phototherapy in the treatment of neurological pathologies. In terms of instrumentation, the three-dimensional light intensity distribution and the thermographic images were obtained using three working distances from the system to the target. Three-dimensional light intensity distributions were obtained considering each working distance. These were inserted in the thermographic images as indications of the emitted temperature distributions. This work verified that the optomechanical and electronic system developed with LEDs may be used for multiple applications in phototherapy.

AbstractThere is a growing demand for a flexible, precise calibration facility for aerosol monitoring instruments. This study investigated ManDust11 ManDust is an exclusively registered design under the Project "Research and Manufacture Standardized Aerosol System for Verification / Calibration of Ambient Air Monitoring Instrument" signed between the Vietnam Ministry of Natural Resources (MONRE) and Environment and Vietnam Center for Research and Technology Transfer (CRETECH)., an aerosol calibration facility that is compatible with a variety of different operating principles. The facility comprises four systems: (a) a clean air supply system, (b) an aerosol generator system, (c) a diffuser tower, and (d) a sampling system. A compact and modular diffuser tower provides turbulence flow to homogeneously mix the injected aerosol before collection by custom-made isokinetic sampling probes. The velocity profile in the diffuser tower was computed and measured to be turbulent, generating a well-mix aerosol condition with spatial homogeneity of 4.38% across all sampling locations. A computational fluid dynamics (CFD) simulation conducted to confirm the dimension of the facilty was able to generate turbulence flow and mixing. The facility stably provided aerosols from 0 to 10 µm with variable concentrations from a few µg/m3 to 1000 µg/m3. The uncertainty budget in this study was calculated to be 5.98% when the facility was operated at 600 µg/m3 (95% confident level), and span drift was calculated to be 3.15% after 120 h of measurement.

AbstractComprehensive analytical validation studies of a developed ion molecule reaction – mass spectrometer (IMR-MS) were undertaken for the real-time determination of volatile organic compounds (VOCs) in air. The instrument was developed with a focus on promoting chemical ionization (CI) in the reaction chamber by direct sample loading and enhancing maintenance efficiency and reliability of the results. Instrument stability was assessed through a system check and pre-performance check process, and consequently, the instrumental and analytical conditions including the plasma generation, pressure, temperature, and flow rate were successfully optimized. Relevant performance characteristics, such as mass resolution, mass detection range, accuracy, and precision were also investigated by VOC standards composed of benzene, toluene, perfluorotoluene, propylbenzene, and octane. To evaluate whether the performance of the technology is comparable to already accepted techniques, the quantitative results of the IMR-MS were compared with those of a commercial mass spectrometer. This evaluation was successful and suggests the applicability of the technology for spillage accidents of hazardous chemicals and identification of odor-causing substances as well as for real-time gas analysis.

AbstractA microextraction method has been developed for the determination of rhodamine B (Rh-B) in water and cosmetics by separation and preconcentration with liquid microextraction based upon a switchable hydrophilic solvent and determination by spectrophotometry. The analyte was extracted into the triethylamine (TEA) phase using sodium hydroxide (NaOH) to convert protonated triethylamine carbonate (P-TEA-C) to triethylamine. Various analytical parameters such as the pH of the sample solution, extraction solvent volume, and sample volumes affecting the quantitative recovery values of rhodamine B were optimized. The limit of detection (LOD) and limit of quantification (LOQ) were 2.96 and 9.88 ng/mL, respectively. The developed method was successfully applied to the determination of rhodamine B and satisfactory recovery values were obtained. The developed approach is fairly fast and an environmentally friendly alternative for the separation and preconcentration of rhodamine B water and cosmetic samples.